3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-2-methyl-3-oxopropanenitrile

• Molecular Formula: C15H15FN2O2
• Molecular Weight: 274.29 g/mol
• IUPAC Name: 3-[1-(2-fluorophenyl)-2-oxopiperidin-3-yl]-2-methyl-3-oxopropanenitrile
• InChI: InChI=1S/C15H15FN2O2/c1-10(9-17)14(19)11-5-4-8-18(15(11)20)13-7-3-2-6-12(13)16/h2-3,6-7,10-11H,4-5,8H2,1H3
• InChI Key: VDHUZZWLUAXWCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)C(=O)C1CCCN(C1=O)C2=CC=CC=C2F

Description

3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-2-methyl-3-oxopropanenitrile is a nitrile-containing compound featuring a 2-fluorophenyl-substituted piperidin-2-one core. Its structure integrates a methyl group at the 2-position of the propanenitrile moiety, distinguishing it from related analogs.

Preparation Methods

The synthesis of 3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-2-methyl-3-oxopropanenitrile typically involves multiple steps, starting from readily available precursors. One common method involves the cyclization of 1,2-diamine derivatives with sulfonium salts, followed by selective intramolecular cyclization reactions . Industrial production methods focus on optimizing yield, purity, and cost-effectiveness, often using eco-friendly and commercially viable raw materials .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield different piperidine derivatives.

Substitution: The fluorophenyl group can participate in electrophilic and nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles

Scientific Research Applications

3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-2-methyl-3-oxopropanenitrile has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including antiviral and anticancer activities.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, leading to various biological effects. It may act on enzymes or receptors, modulating their activity and influencing cellular pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs vary in substituent type, position, and core modifications. Below is a detailed analysis:

Halogen-Substituted Phenyl Derivatives

Compound Name	Substituent (Phenyl Ring)	Propanenitrile Modification	Molecular Weight	Key Differences/Implications	Reference
3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-2-methyl-3-oxopropanenitrile	2-Fluoro	2-Methyl	~290 (estimated)	Baseline compound; methyl group may enhance steric bulk or metabolic stability
3-[1-(4-Fluoro-3-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile	4-Fluoro-3-methyl	None	N/A	Discontinued status suggests synthetic or stability challenges; lacks methyl group
3-[1-(2-Iodophenyl)-2-oxopiperidin-3-yl]-2-methyl-3-oxopropanenitrile	2-Iodo	2-Methyl	382.20	Iodo substitution increases molecular weight and lipophilicity; may impact bioavailability
3-[1-(2-Chlorophenyl)-2-oxopiperidin-3-yl]-2-methyl-3-oxopropanenitrile	2-Chloro	2-Methyl	290.74	Chlorine’s electronegativity vs. fluorine alters electronic properties
3-1-(2,4-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile	2,4-Difluoro	None	N/A	Dual fluorine substitution may enhance binding affinity but reduce solubility

Key Observations :

• Halogen Effects : Fluorine’s small size and high electronegativity favor target interactions, while bulkier halogens (e.g., iodine) may hinder binding but improve membrane permeability .
• Methyl Group : The 2-methyl group in the target compound likely improves metabolic stability by shielding the nitrile group from enzymatic degradation .

Core Structure Variants

Compound Name	Core Structure	Substituent (Phenyl Ring)	Key Differences	Reference
3-(1-(2-Fluorophenyl)-1H-pyrrol-2-yl)-3-oxopropanenitrile	Pyrrole	2-Fluoro	Pyrrole core vs. piperidinone alters planarity and hydrogen-bonding capacity
7-chloro-5-(2-fluorophenyl)-...-propanenitrile	Benzodiazepine	2-Fluoro	Benzodiazepine core introduces fused ring system, diverging from piperidinone

Key Observations :

• Piperidinone vs. Heterocycles: The piperidin-2-one core in the target compound provides conformational flexibility and hydrogen-bonding sites, whereas pyrrole or benzodiazepine cores impose rigidity and distinct pharmacophore profiles .

Biological Activity

3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-2-methyl-3-oxopropanenitrile is a compound of significant interest in medicinal chemistry due to its unique structural features, which include a piperidine ring and various functional groups. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Structural Characteristics

The compound's structure can be broken down into several key components:

• Piperidine Ring : A six-membered ring containing one nitrogen atom, which is crucial for its biological interactions.
• Fluorophenyl Group : The presence of a fluorine atom on the phenyl ring enhances the compound's lipophilicity and can influence its interaction with biological targets.
• Oxopropanenitrile Moiety : This functional group is known for its reactivity and potential biological activity.

Biological Activity Overview

Research indicates that 3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-2-methyl-3-oxopropanenitrile exhibits a range of biological activities, particularly in pharmacological contexts. The compound has been studied for its interactions with various enzymes and receptors, suggesting potential applications in drug development.

Key Findings

• Enzyme Interaction : Preliminary studies suggest that the compound may interact with specific enzymes involved in metabolic pathways, influencing their activity and possibly leading to therapeutic effects.
• Receptor Modulation : The compound has shown potential in modulating receptor activity, which could be beneficial in treating conditions such as pain and inflammation.
• Cytotoxicity Studies : In vitro studies have demonstrated that this compound exhibits cytotoxic effects against various cancer cell lines, indicating its potential as an anticancer agent.

Case Studies

Several studies have documented the biological activity of related compounds, providing insights into the mechanisms by which 3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-2-methyl-3-oxopropanenitrile may exert its effects.

Table 1: Comparative Biological Activity of Related Compounds

Compound Name	IC50 (µM)	Mechanism of Action	Target
Compound A	10	Inhibition of enzyme X	Cancer cells
Compound B	15	Receptor antagonism	Pain pathways
3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-2-methyl-3-oxopropanenitrile	12	Enzyme modulation	Various

The mechanisms underlying the biological activity of 3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-2-methyl-3-oxopropanenitrile are complex and multifaceted:

• Inhibition of Key Enzymes : The compound may inhibit enzymes critical for tumor growth or inflammation, thereby reducing disease progression.
• Induction of Apoptosis : Studies have indicated that the compound can induce apoptosis in cancer cells through the activation of caspases, which are essential for programmed cell death.
• Cell Cycle Arrest : The compound has been shown to cause cell cycle arrest at specific phases, preventing cancer cell proliferation.